Cas no 159730-73-1 (6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester)

• Product Name: 6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester
• CAS No: 159730-73-1
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 65530
• PubChem ID: 10706798
• Update Time: 2025-04-18

6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-5-nitrobenzo[b]thiophene-2-carboxylate
• ethyl 6-methyl-5-nitro-1-benzothiophene-2-carboxylate
• AKOS015909655
• 159730-73-1
• SCHEMBL9050509
• DTXSID30443820
• 6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester

• Inchi： 1S/C12H11NO4S/c1-3-17-12(14)11-6-8-5-9(13(15)16)7(2)4-10(8)18-11/h4-6H,3H2,1-2H3
• InChI Key： KXVNMLGGASMUOZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C=C(C(C)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.04100
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 409.608 °C at 760 mmHg
• Flash Point: 409.608 °C at 760 mmHg
• Refractive Index: 1.638
• PSA: 100.36000
• LogP: 3.81780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes